Cas no 496799-23-6 (3-(furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one)

• Product name: 3-(furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one
• CAS No: 496799-23-6
• MF: C₁₉H₁₉NO₅
• MW: 341.4
• CID: 5469833
• PubChem ID: 2999882

3-(furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one
• 2H-Pyrrol-2-one, 4-(2-furanylcarbonyl)-1,5-dihydro-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-
• 4-(Furan-2-carbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-1,5-dihydro-2H-pyrrol-2-one
• WAY-311426
• AKOS005749150
• G68395
• Z56850897
• AKOS000529815
• MLS002636323
• 4-(FURAN-2-CARBONYL)-3-HYDROXY-1-(3-METHOXYPROPYL)-5-PHENYL-5H-PYRROL-2-ONE
• CHEMBL1367025
• AKOS016291661
• (4E)-4-[furan-2-yl(hydroxy)methylidene]-1-(3-methoxypropyl)-5-phenylpyrrolidine-2,3-dione
• 4-(furan-2-ylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-1,5-dihydro-2H-pyrrol-2-one
• 496799-23-6
• HMS2177I09
• STL148993
• 4-(furan-2-carbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-1H-pyrrol-2(5H)-one
• STK987932
• 4-(2-furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one

• Inchi： 1S/C19H19NO5/c1-24-11-6-10-20-16(13-7-3-2-4-8-13)15(18(22)19(20)23)17(21)14-9-5-12-25-14/h2-5,7-9,12,16,22H,6,10-11H2,1H3
• InChI Key： QWXRQLNPRSEXKX-UHFFFAOYSA-N
• SMILES： N1(CCCOC)C(C2=CC=CC=C2)C(C(C2=CC=CO2)=O)=C(O)C1=O

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 2.6

Additional information on 3-(furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one

3-(Furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one: A Comprehensive Overview

3-(Furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one, also known by its CAS number 496799-23-6, is a complex organic compound with a diverse range of applications in the fields of pharmacology, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which includes a pyrrole ring fused with a gamma-lactam moiety, along with substituents that confer it with distinctive chemical and biological properties.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic additions, cyclizations, and functional group transformations. Recent advancements in asymmetric catalysis and green chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have successfully employed enantioselective organocatalysis to construct the chiral centers within the molecule, significantly enhancing the overall yield and purity of the product.

One of the most notable features of this compound is its photoluminescent properties. Studies have demonstrated that it exhibits strong fluorescence under UV light, making it a promising candidate for applications in bioimaging and sensors. Moreover, its ability to undergo reversible photochromic behavior has opened up new possibilities in the development of smart materials and adaptive optical devices.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Preclinical studies have indicated that it possesses anti-tumor activity, particularly against certain types of cancer cells. Additionally, its anti-inflammatory and anti-microbial properties suggest that it could be developed into a novel therapeutic agent for treating infections and inflammatory diseases.

The versatility of this compound is further highlighted by its role as a building block in the synthesis of more complex molecules. For example, it has been used as an intermediate in the construction of macrocyclic compounds, which are valuable in drug delivery systems and molecular recognition studies. Its ability to form stable supramolecular assemblies through non-covalent interactions has also been explored for applications in nanotechnology.

In terms of environmental applications, this compound has been investigated for its potential use in water treatment. Specifically, it has been found to effectively adsorb heavy metal ions from aqueous solutions, making it a viable option for developing eco-friendly filtration systems. Furthermore, its biodegradability under controlled conditions suggests that it could be integrated into sustainable chemical processes.

The study of this compound has also contributed to our understanding of supramolecular chemistry. Researchers have utilized it to investigate the principles of molecular self-assembly and host-guest interactions. These studies have provided valuable insights into the design of new materials with tailored properties for specific applications.

In conclusion,CAS No 496799-23-6, or3-(Furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-phenyl-2H-pyrrol-5-one, represents a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.